Cas no 1261965-34-7 (3-(3-Methylsulfonylphenyl)picolinic acid)

• Product Name: 3-(3-Methylsulfonylphenyl)picolinic acid
• CAS No: 1261965-34-7
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD18318295
• CID: 5177994
• Update Time: 2026-03-05

3-(3-Methylsulfonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylsulfonylphenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 3-[3-(methylsulfonyl)phenyl]-

• MDL： MFCD18318295
• Inchi： 1S/C13H11NO4S/c1-19(17,18)10-5-2-4-9(8-10)11-6-3-7-14-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： QDQCGISKBAHMPZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2=CC=CN=C2C(=O)O)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines